Cas no 64532-10-1 (2(1H)-Quinoxalinone, 3-(2-thienyl)-)

• Product Name: 2(1H)-Quinoxalinone, 3-(2-thienyl)-
• CAS No: 64532-10-1
• MF: C₁₂H₈N₂OS
• MW: 228.269721031189
• CID: 423231
• PubChem ID: 723698
• Update Time: 2025-11-01

2(1H)-Quinoxalinone, 3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone, 3-(2-thienyl)-
• 3-(2-Thienyl)-2(1H)-quinoxalinone
• 3-Thiophen-2-yl-1H-quinoxalin-2-one
• 3-(2-thienyl)quinoxalin-2(1H)-one
• AKOS002534818
• HMS1443J08
• IDI1_015817
• 3(2-thienyl)quinoxalin-2(1H)-one
• 3-(2-thienyl)quinoxalin-2(1 H)-one
• CS-0326737
• 3-(2-thienyl)-1H-quinoxalin-2-one
• CHEMBL1320709
• HMS2377C17
• 64532-10-1
• SCHEMBL578071
• Maybridge3_004430
• MLS000053745
• SMR000068248
• BDBM39463
• 3-(thiophen-2-yl)-1,2-dihydroquinoxalin-2-one
• 3-(Thiophen-2-yl)quinoxalin-2(1H)-one
• PWIKCZVHLJFOFW-UHFFFAOYSA-N
• 3-(2-thienyl)-1,2-dihydroquinoxalin-2-one
• TS-03241
• cid_723698
• 3-(Thiophen-2-yl)quinoxalin-2-ol
• DTXSID20352351
• 3(2-thienyl)quinoxalin-2(1 H)-one
• CCG-251040
• 3-(2-Thienyl)-2(1H)-quinoxalinone, 97%
• AE-473/30515042

• MDL： MFCD00663403
• Inchi： 1S/C12H8N2OS/c15-12-11(10-6-3-7-16-10)13-8-4-1-2-5-9(8)14-12/h1-7H,(H,14,15)
• InChI Key： PWIKCZVHLJFOFW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(NC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 228.03584
• Monoisotopic Mass: 228.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 41.46

Additional information on 2(1H)-Quinoxalinone, 3-(2-thienyl)-

Introduction to 2(1H)-Quinoxalinone, 3-(2-thienyl)- (CAS No: 64532-10-1)

2(1H)-Quinoxalinone, 3-(2-thienyl)-, identified by the Chemical Abstracts Service Number (CAS No) 64532-10-1, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoxaline class of molecules, characterized by a fused bicyclic structure consisting of a benzene ring and a pyrazine ring. The presence of a thiophene substituent at the 3-position of the quinoxalinone core introduces unique electronic and steric properties, making it a versatile scaffold for the development of novel bioactive agents.

The quinoxalinone moiety is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiophene group into this framework enhances its pharmacological potential by modulating electron delocalization and improving solubility. This structural feature has been widely explored in the design of molecules targeting various diseases, particularly in oncology and neurodegenerative disorders.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2(1H)-Quinoxalinone, 3-(2-thienyl)-, allowing for rapid exploration of its derivatives. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions, which provide high selectivity and yield, facilitating the construction of complex molecular architectures. These methods have been instrumental in generating libraries of quinoxalinothiophene derivatives for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

In the realm of drug discovery, 2(1H)-Quinoxalinone, 3-(2-thienyl)- has been investigated for its potential as an inhibitor of kinases and other enzyme targets implicated in cancer progression. Preclinical studies have demonstrated that derivatives of this compound can disrupt signaling pathways such as the MAPK and PI3K/Akt cascades, which are frequently dysregulated in tumor cells. The thiophene moiety plays a crucial role in binding to these targets by interacting with hydrophobic pockets or participating in π-π stacking interactions, thereby enhancing binding affinity.

Moreover, the quinoxalinone-thiophene scaffold has shown promise in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's. Research indicates that this class of compounds can modulate cholinergic systems by inhibiting acetylcholinesterase or interacting with neurotransmitter receptors. The unique electronic properties conferred by the thiophene group allow for fine-tuning of pharmacokinetic profiles, including blood-brain barrier penetration and metabolic stability.

The pharmacological evaluation of 2(1H)-Quinoxalinone, 3-(2-thienyl)- has also extended to antimicrobial applications. Studies have revealed that certain derivatives exhibit potent activity against Gram-positive bacteria and fungi by interfering with essential cellular processes such as DNA replication or membrane integrity. The combination of the quinoxalinone and thiophene moieties creates a multifaceted pharmacophore that can interact with bacterial enzymes or receptors differently from conventional antibiotics.

From a computational chemistry perspective, molecular modeling studies have been employed to elucidate the binding modes of 2(1H)-Quinoxalinone, 3-(2-thienyl)- to biological targets. These simulations have helped rationalize experimental observations and guide the optimization of lead compounds. Advanced techniques such as molecular dynamics (MD) simulations and quantum mechanical calculations have provided insights into conformational flexibility and energetics, which are critical factors in drug design.

The synthesis and characterization of 2(1H)-Quinoxalinone, 3-(2-thienyl)- have also benefited from modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have enabled precise structural determination and confirmation of stereochemistry, which are essential for ensuring biological activity. High-resolution NMR spectra have been particularly useful in identifying hydrogen bonding interactions and solvation effects that influence pharmacodynamics.

In conclusion, 2(1H)-Quinoxalinone, 3-(2-thienyl)- represents a valuable scaffold for medicinal chemistry with diverse applications in therapeutic areas ranging from oncology to neurology. Its unique structural features combine the bioactivity-enhancing properties of quinoxalinoones with the electronic modulation offered by thiophene substituents. Continued research into this compound and its derivatives promises to yield novel therapeutic agents with improved efficacy and reduced side effects.